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Compound of Interest

Compound Name: i-Cholesteryl methyl ether

Cat. No.: B11966859

An In-Depth Technical Guide to Cholesteryl Methyl Ether and its Isomer, i-Cholesteryl Methyl
Ether

For researchers, scientists, and drug development professionals, a precise understanding of
chemical tools is paramount. This guide provides a comprehensive overview of two closely
related cholesterol derivatives: Cholesteryl methyl ether and its structural isomer, i-Cholesteryl
methyl ether. While both share the same molecular formula, their distinct structures impart
different chemical properties and applications in research. This document delineates their
chemical structures, CAS numbers, physicochemical properties, synthesis protocols, and their
roles in biological and chemical research.

Introduction to Cholesteryl Ethers

Cholesteryl ethers are derivatives of cholesterol where the 33-hydroxyl group is modified to
form an ether linkage. This modification blocks the hydrogen-bonding capability of the hydroxyl
group and renders the molecule more chemically stable and resistant to enzymatic hydrolysis
compared to cholesteryl esters. Consequently, these compounds, particularly their radiolabeled
versions, serve as valuable non-metabolizable tracers in studies of lipoprotein metabolism and
lipid transport.

A critical distinction exists between the common cholesteryl methyl ether and its rearranged
isomer, i-cholesteryl methyl ether. The "i-" prefix denotes an internal rearrangement of the
steroid backbone, resulting in a cyclopropane ring formation between C-3 and C-5. This
structural alteration significantly impacts the molecule's three-dimensional shape and reactivity.
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Cholesteryl methyl ether

Chemical Structure and CAS Number

Cholesteryl methyl ether, also known as 33-methoxycholest-5-ene, is the direct methyl ether of
cholesterol.[1]

e Chemical Formula: C2sHasO
e CAS Number: 1174-92-1[1][2]
Physicochemical Properties

Cholesteryl methyl ether is a white to off-white solid at room temperature.[1] It is largely
insoluble in water but soluble in organic solvents like chloroform and ethanol.[1] A summary of
its key quantitative properties is presented in the table below.

Property Value

Molecular Weight 400.68 g/mol [1]
Monoisotopic Mass 400.370516150 Da[2?]
XLogP3 9.1[2]

Physical Description White to off-white solid[1]

Insoluble in water; Soluble in chloroform,

Solubility ethanol[1]

Experimental Protocols
Synthesis of Cholesteryl methyl ether via Diazomethane Methylation

This protocol is based on a general method for the methylation of alcohols using diazomethane
with fluoboric acid as a catalyst. This procedure was reported to yield 95% of cholesteryl methyl
ether from cholesterol.

Materials:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://cymitquimica.com/cas/1174-92-1/
https://cymitquimica.com/cas/1174-92-1/
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesterol-methyl-ether
https://cymitquimica.com/cas/1174-92-1/
https://cymitquimica.com/cas/1174-92-1/
https://cymitquimica.com/cas/1174-92-1/
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesterol-methyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesterol-methyl-ether
https://cymitquimica.com/cas/1174-92-1/
https://cymitquimica.com/cas/1174-92-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11966859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Cholesterol

e Anhydrous diethyl ether

e Methylene chloride

e Concentrated fluoboric acid (HBFa)

» Diazomethane solution

o Saturated agueous sodium bicarbonate
e Anhydrous sodium sulfate

e Acetone

e Methanol

Procedure:

» Catalyst Preparation: A stock solution of the fluoboric acid catalyst is prepared by cooling 19
ml of anhydrous diethyl ether in a 25-ml volumetric flask to 0°C. To this, 0.133 ml of
concentrated fluoboric acid is added, and the volume is made up to 25 ml with methylene
chloride.

e Reaction Setup: In a reaction flask, dissolve cholesterol in methylene chloride.

» Methylation: To the cholesterol solution, add the diazomethane solution dropwise. The
reaction progress can be monitored by the persistence of the yellow color of diazomethane.

o Catalyst Addition: A drop of the fluoboric acid catalyst stock solution is added to the reaction
mixture. The disappearance of the yellow color indicates the consumption of diazomethane.
Continue adding diazomethane until the yellow color persists.

o Work-up: After the reaction is complete (typically after about 1 hour), filter the mixture to
remove any polymethylene byproduct. The filtrate is then washed sequentially with saturated
agueous sodium bicarbonate and water.
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 Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is
removed under reduced pressure. The resulting crude product can be recrystallized from
acetone and methanol to yield pure cholesteryl methyl ether.

Applications in Research

Cholesteryl methyl ether is frequently utilized in biochemical and biophysical research to
investigate lipid-lipid and lipid-protein interactions within biological membranes.[1] Its resistance
to enzymatic cleavage makes it an excellent tool for tracing the fate of cholesterol in various
biological systems without the complication of metabolic breakdown.[3] Radiolabeled versions
are particularly useful for tracking lipoprotein particle uptake and distribution in both in vitro and
in vivo models.[3] Some studies have also suggested potential antiviral activity at high
concentrations.[1]

I-Cholesteryl methyl ether
Chemical Structure and CAS Number

i-Cholesteryl methyl ether, systematically named 63-methoxy-3a,5a-cyclocholestane, is a
structural isomer of cholesteryl methyl ether featuring a cyclopropane ring in the A and B rings
of the steroid nucleus.[4]

e Chemical Formula: C2sHasO
o CAS Number: 2867-93-8[5][6]
Physicochemical Properties

Similar to its isomer, i-cholesteryl methyl ether is a solid at room temperature and is expected
to have similar solubility in organic solvents. Key physicochemical properties are summarized
in the table below.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://cymitquimica.com/cas/1174-92-1/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5697731/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5697731/
https://cymitquimica.com/cas/1174-92-1/
https://www.benchchem.com/product/b11966859?utm_src=pdf-body
https://www.benchchem.com/product/b11966859?utm_src=pdf-body
https://www.scbt.com/p/i-cholesteryl-methyl-ether-2867-93-8
https://pubchem.ncbi.nlm.nih.gov/compound/102344
https://immunomart.com/product/i-cholesteryl-methyl-ether/
https://www.benchchem.com/product/b11966859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11966859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Weight 400.68 g/mol [4]
Monoisotopic Mass 400.370516150 Da[5]
XLogP3 9.4[5]

Storage Temperature -20°C[6]

Experimental Protocols
Synthesis of Isotopically Labeled Cholesterol from i-Cholesteryl methyl ether

i-Cholesteryl methyl ether serves as a key precursor for the synthesis of isotopically labeled
cholesterol. The following is a general protocol for the acid-catalyzed hydrolysis of i-
cholesteryl methyl ether to yield cholesterol.

Materials:

i-Cholesteryl methyl ether

1,4-Dioxane

Isotopically enriched water (H217O or H2180)

Trifluoromethanesulfonic acid (TfOH)
Procedure:
o Reaction Setup: Dissolve i-cholesteryl methyl ether in 1,4-dioxane.

o Hydrolysis: Add the isotopically enriched water to the solution, followed by the
trifluoromethanesulfonic acid catalyst. The reaction is typically carried out at room

temperature.

e Monitoring: The progress of the reaction can be monitored by thin-layer chromatography
(TLC) to observe the conversion of the starting material to cholesterol.
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o Work-up and Purification: Once the reaction is complete, the mixture is worked up by
guenching the acid and extracting the product. The crude cholesterol is then purified,
typically by column chromatography, to yield the isotopically labeled product.

Applications in Research

The primary application of i-cholesteryl methyl ether in research is as a synthetic
intermediate for the preparation of cholesterol and its derivatives.[7] Its utility in the synthesis of
isotopically labeled cholesterol is particularly valuable for studies involving mass spectrometry-
based metabolic tracing and for biophysical studies using techniques like solid-state NMR to
probe cholesterol's interactions in membranes. It is also described as a biochemical reagent
that can be used as a biomaterial for life science research and as a sulfonylation reagent in
organic synthesis.[6]

Structural Relationship Diagram

The following diagram illustrates the chemical structures of cholesterol, cholesteryl methyl
ether, and i-cholesteryl methyl ether, highlighting their structural differences.
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Caption: Chemical structures and relationship of Cholesterol, Cholesteryl methyl ether, and i-
Cholesteryl methyl ether.

Conclusion

Cholesteryl methyl ether and i-cholesteryl methyl ether, while isomeric, are distinct chemical
entities with different applications in scientific research. Cholesteryl methyl ether is a valuable
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tool for studying lipid metabolism and membrane dynamics due to its stability. In contrast, i-
cholesteryl methyl ether is primarily used as a synthetic precursor for labeled cholesterol,
enabling detailed investigations of cholesterol's biological roles. A clear understanding of their
respective structures and properties is essential for their proper application in experimental
design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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